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Compound of Interest

Compound Name: Triparanol

Cat. No.: B1683665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triparanol, also known as MER/29, is a historical pharmaceutical agent recognized for its role

as an inhibitor of cholesterol biosynthesis. It specifically targets the enzyme 24-

dehydrocholesterol reductase (DHCR24), which catalyzes the final step in the Bloch pathway of

cholesterol synthesis—the conversion of desmosterol to cholesterol.[1][2] This inhibition leads

to an accumulation of desmosterol in tissues.[1] Although withdrawn from clinical use due to

adverse effects, Triparanol remains a valuable tool in research settings for studying the

cholesterol biosynthesis pathway, its regulation, and its role in various cellular processes,

including cancer cell proliferation and Hedgehog signaling.[2] These application notes provide a

detailed protocol for the preparation of a Triparanol stock solution using dimethyl sulfoxide

(DMSO) as a solvent, ensuring a stable and usable solution for in vitro and in vivo research

applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for Triparanol, crucial for accurate

stock solution preparation and experimental design.
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Property Value Source

Molecular Weight 438.00 g/mol [2][3][4]

CAS Number 78-41-1 [1][2][3]

Solubility in DMSO 20 mg/mL to 88 mg/mL [2][4]

Inhibitor Constant (Ki) for

DHCR24
0.523 µM [2]

Effective Concentration in Cell

Culture
4.5 µM to 45 µM [5]

Experimental Protocols
Materials and Equipment

Triparanol powder (purity ≥97%)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 20 mM Triparanol Stock Solution in
DMSO
This protocol describes the preparation of a 20 mM stock solution, a common concentration for

laboratory use. Adjustments can be made based on experimental requirements and the specific

solubility observed with the batch of Triparanol.

Step-by-Step Procedure:
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Pre-weighing Preparations: In a biological safety cabinet or a clean, designated workspace,

ensure all materials are sterile. Use aseptic techniques throughout the procedure to prevent

contamination, especially if the stock solution will be used in cell culture.

Weighing Triparanol: Carefully weigh out 4.38 mg of Triparanol powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Calculation:

Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (mL) = (0.00438 g / (0.020 mol/L * 438.00 g/mol )) * 1000 = 0.5 mL = 500 µL

Dissolving in DMSO: Add 500 µL of anhydrous DMSO to the tube containing the Triparanol
powder.

Solubilization: Tightly cap the tube and vortex thoroughly for several minutes until the powder

is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Storage:

Short-term (up to 1 month): Store the stock solution at -20°C.

Long-term (up to 1 year): For extended storage, aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.[4]

Protect the solution from light by using amber vials or by wrapping the tubes in aluminum

foil.

Preparation of Working Solutions for Cell Culture
For most cell-based assays, the final concentration of DMSO should be kept low (typically

below 0.1% to 0.5%) to avoid solvent-induced cytotoxicity.

Example: Preparing a 10 µM Working Solution in Cell Culture Medium:

Thaw Stock Solution: Thaw the 20 mM Triparanol stock solution at room temperature.
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Serial Dilution (Recommended): To ensure accuracy, perform a serial dilution. For example,

first, dilute the 20 mM stock 1:100 in sterile cell culture medium to create an intermediate

stock of 200 µM (e.g., 2 µL of 20 mM stock in 198 µL of medium).

Final Dilution: Further dilute the 200 µM intermediate stock 1:20 in the final volume of cell

culture medium to achieve the desired 10 µM concentration (e.g., 50 µL of 200 µM

intermediate stock in 950 µL of medium).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without Triparanol.

Visualization of Mechanism and Workflow
Signaling Pathway: Inhibition of Cholesterol
Biosynthesis
The following diagram illustrates the final steps of the cholesterol biosynthesis pathway (Bloch

pathway) and highlights the specific point of inhibition by Triparanol.
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Caption: Inhibition of DHCR24 by Triparanol.

Experimental Workflow: Stock Solution Preparation
This diagram outlines the key steps for preparing a Triparanol stock solution.
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Caption: Triparanol Stock Solution Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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